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Compound of Interest

Compound Name: Triacontane, 11,20-didecyl-

Cat. No.: B15372641

This guide provides a detailed comparison of the physical properties of the branched alkane
11,20-didecyltriacontane and its linear counterpart, n-triacontane, alongside other linear
alkanes. The content is tailored for researchers, scientists, and professionals in drug
development, offering objective analysis supported by experimental data and standardized
protocols. The primary focus is on how molecular structure—specifically, branching—influences
key physical characteristics such as melting point, boiling point, and density.

Molecular Structure: The Foundation of Physical
Properties

The fundamental difference between 11,20-didecyltriacontane and linear alkanes lies in their
molecular architecture. Linear alkanes, like n-triacontane, consist of a single, unbranched chain
of carbon atoms. In contrast, 11,20-didecyltriacontane features a 30-carbon main chain with
two ten-carbon (decyl) branches. This structural divergence is the primary determinant of their
differing physical properties.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15372641?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15372641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

Linear Alkanes Branched Alkanes

General Structure
Carbon backbone with alkyl side chains.

General Structure
CH3(CH2)nCH3

11,20-didecyltriacontane (C50H102)
A 30-carbon chain with two 10-carbon branches.

n-Triacontane (C30H62)
A straight chain of 30 carbon atoms.

Lower surface area,
more compact structure

Structural Impact on Physical Properties

Higher surface area

Click to download full resolution via product page

Caption: Structural comparison of linear and branched alkanes.

Comparative Analysis of Physical Properties

The degree of branching in an alkane's structure significantly impacts its intermolecular forces,
primarily the van der Waals forces (specifically, London dispersion forces). These forces dictate
the energy required to transition between solid, liquid, and gaseous states.
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Note: Experimental data for 11,20-didecyltriacontane is not readily available in published
literature. The comparison is based on established principles of physical chemistry regarding
branched alkanes.

Discussion of Structure-Property Relationships

Boiling Point: Linear alkanes exhibit higher boiling points than their branched isomers of similar
molecular weight. This is because their elongated shape allows for a larger surface area of
contact between molecules, which enhances the strength of London dispersion forces.
Branching creates a more compact and spherical molecular shape, reducing the effective
surface area for intermolecular interactions and consequently lowering the boiling point.

Melting Point: The trend for melting points is more complex. While longer linear chains
generally lead to higher melting points due to increased dispersion forces, molecular symmetry
and the efficiency of crystal lattice packing play a crucial role. Linear alkanes, with their regular
structure, tend to pack well. Branching disrupts this packing, typically lowering the melting
point. However, highly symmetrical branched molecules can sometimes pack more efficiently
than their less symmetrical isomers, leading to unusually high melting points.

Density: The density of linear alkanes increases with molecular weight. Branching generally
reduces the efficiency of molecular packing, leading to a lower density compared to the
corresponding straight-chain alkane.

Experimental Protocols

Accurate determination of these physical properties relies on precise and standardized
experimental methodologies.
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Determination of Melting Point (Capillary Method)

This method is used to determine the temperature at which a solid substance transitions to a
liquid state. A pure substance typically has a sharp melting point range of less than 2°C.

Workflow:

Sample Preparation
Finely powder the dry sample.
Pack into a capillary tube (sealed at one end).

'

Apparatus Setup
Attach capillary tube to a thermometer.
Place in a heating bath (e.g., paraffin oil).

:

Heating & Observation
Heat the bath slowly (1-2°C per minute).
Stir continuously for uniform temperature.

'

Record Temperatures
T1: Temperature when the first drop of liquid appears.
T2: Temperature when the last crystal melts.

Result

The melting point is reported as the range T1 to T2.

Click to download full resolution via product page

Caption: Workflow for melting point determination.

Procedure:
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o Sample Preparation: The solid sample is finely powdered. A small amount is packed into a

thin-walled capillary tube sealed at one end.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is immersed in a heating bath (e.g., a Thiele

tube filled with mineral oil) to ensure even heat distribution.

e Heating: The bath

 To cite this document: BenchChem. [A Comparative Analysis of Physical Properties: 11,20-
didecyltriacontane vs. Linear Alkanes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15372641#triacontane-11-20-didecyl-vs-linear-

alkanes-in-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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